Cas no 1890749-62-8 (Methyl 7-bromo-2-chloroquinoline-3-carboxylate)

• Product Name: Methyl 7-bromo-2-chloroquinoline-3-carboxylate
• CAS No: 1890749-62-8
• MF: C₁₁H₇BrClNO₂
• MW: 300.535781145096
• MDL: MFCD32647914
• CID: 5463090
• PubChem ID: 117246661
• Update Time: 2025-05-23

Methyl 7-bromo-2-chloroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-bromo-2-chloroquinoline-3-carboxylate
• Z2733762848
• 3-Quinolinecarboxylic acid, 7-bromo-2-chloro-, methyl ester
• Methyl 7-bromo-2-chloroquinoline-3-carboxylate

• MDL： MFCD32647914
• Inchi： 1S/C11H7BrClNO2/c1-16-11(15)8-4-6-2-3-7(12)5-9(6)14-10(8)13/h2-5H,1H3
• InChI Key： AVYDBFWLRSNUTN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(C(=O)OC)=C(N=C2C=1)Cl

Computed Properties

• Exact Mass: 298.93487 g/mol
• Monoisotopic Mass: 298.93487 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 300.53
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 7-bromo-2-chloroquinoline-3-carboxylate

Methyl 7-Bromo-2-Chloroquinoline-3-Carboxylate: A Comprehensive Overview

Methyl 7-bromo-2-chloroquinoline-3-carboxylate (CAS No. 1890749-62-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, materials science, and synthetic chemistry. This compound is characterized by its unique quinoline scaffold, which serves as a versatile platform for the introduction of various functional groups. The presence of bromine and chlorine substituents at the 7 and 2 positions, respectively, along with the methyl ester group at the 3 position, endows this molecule with distinct chemical and biological properties.

The quinoline core of methyl 7-bromo-2-chloroquinoline-3-carboxylate is a well-known heterocyclic structure that has been extensively studied for its potential in drug discovery. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anticancer agents. For instance, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various cancer cell lines, suggesting its potential as a lead compound for therapeutic interventions.

In addition to its pharmacological applications, methyl 7-bromo-2-chloroquinoline-3-carboxylate has also found utility in materials science. The compound's ability to form stable coordination complexes with metal ions has made it a valuable component in the synthesis of novel materials for electronic applications. Recent advancements in this area have explored its use in creating organic semiconductors and metal-organic frameworks (MOFs), which hold promise for next-generation electronic devices.

The synthesis of methyl 7-bromo-2-chloroquinoline-3-carboxylate involves a series of carefully controlled reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Researchers have employed various methodologies, including Friedel-Crafts acylation and nucleophilic substitution reactions, to construct this complex molecule. The development of efficient synthetic routes has been a focal point of recent studies, with particular emphasis on minimizing reaction steps and improving yield.

From an analytical standpoint, methyl 7-bromo-2-chloroquinoline-3-carboxylate has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided critical insights into the compound's molecular structure and stability under various conditions. Furthermore, computational studies have been conducted to predict its electronic properties and reactivity, aiding in the design of novel derivatives with enhanced functionality.

Looking ahead, methyl 7-bromo-2-chloroquinoline-3-carboxylate is expected to play an increasingly important role in both academic and industrial research. Its unique combination of structural features makes it an ideal candidate for exploring new chemical space and developing innovative solutions across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to the advancement of science and technology.